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Compound of Interest

Compound Name:
N-(2-hydroxy-2-

phenylethyl)acetamide

Cat. No.: B3051336 Get Quote

N-(2-hydroxy-2-phenylethyl)acetamide: A Natural
Antifungal Agent
A comprehensive review of the isolation, characterization, and biological activity of N-(2-
hydroxy-2-phenylethyl)acetamide, a promising antifungal compound of natural origin.

Introduction
N-(2-hydroxy-2-phenylethyl)acetamide is a naturally occurring amide that has garnered

attention for its antifungal properties. Isolated from the endophytic fungus Diaporthe

eucalyptorum KY-9, this compound has demonstrated notable activity against the plant

pathogen Alternaria solani, the causative agent of early blight in various crops. This technical

guide provides a detailed overview of the current scientific literature on N-(2-hydroxy-2-
phenylethyl)acetamide, focusing on its chemical properties, biological activity, and the

experimental methodologies used for its study.

Chemical and Physical Properties
N-(2-hydroxy-2-phenylethyl)acetamide is a compound with the molecular formula C₁₀H₁₃NO₂

and a molecular weight of 179.22 g/mol . Its chemical structure features a phenyl group, a

hydroxyl group, and an acetamide moiety.

Table 1: Physicochemical Properties of N-(2-hydroxy-2-phenylethyl)acetamide
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Property Value Reference

Molecular Formula C₁₀H₁₃NO₂ [1]

Molecular Weight 179.22 g/mol [1]

CAS Number 3306-05-6 [1]

Spectroscopic data are crucial for the structural elucidation and identification of N-(2-hydroxy-
2-phenylethyl)acetamide. The following data have been reported:

Table 2: Spectroscopic Data for N-(2-hydroxy-2-phenylethyl)acetamide

Spectroscopic Technique Key Data and Observations

¹H NMR
Data not explicitly available in the reviewed

literature.

¹³C NMR
Data not explicitly available in the reviewed

literature.

ESI-MS
Data not explicitly available in the reviewed

literature.

Note: While the primary literature confirms structural elucidation by NMR and ESI-MS, specific

spectral data were not publicly available in the reviewed sources.

Biological Activity: Antifungal Properties
The most significant biological activity reported for N-(2-hydroxy-2-phenylethyl)acetamide is

its antifungal action.

Activity against Alternaria solani
Research has shown that N-(2-hydroxy-2-phenylethyl)acetamide exhibits inhibitory activity

against the phytopathogenic fungus Alternaria solani.[2]

Table 3: Antifungal Activity of N-(2-hydroxy-2-phenylethyl)acetamide against Alternaria solani
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Parameter Value Reference

Minimum Inhibitory

Concentration (MIC)
50 µM [2]

The mechanism of action for its antifungal properties has not yet been elucidated and remains

an area for future research.

Experimental Protocols
Isolation and Purification of N-(2-hydroxy-2-
phenylethyl)acetamide
The following protocol is based on the methodology described for the isolation of N-(2-
hydroxy-2-phenylethyl)acetamide from Diaporthe eucalyptorum KY-9.[2]

Workflow for Isolation and Purification
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Caption: Isolation workflow for N-(2-hydroxy-2-phenylethyl)acetamide.
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Fungal Culture:Diaporthe eucalyptorum KY-9 is cultured on a solid rice medium.

Extraction: The fermented rice culture is repeatedly extracted with ethyl acetate. The

resulting organic solvent is then concentrated under reduced pressure to yield a crude

extract.

Chromatographic Purification: The crude extract is subjected to multiple chromatographic

steps for purification. This typically involves:

Silica gel column chromatography.

Sephadex LH-20 column chromatography.

Semi-preparative High-Performance Liquid Chromatography (HPLC) to yield the pure N-
(2-hydroxy-2-phenylethyl)acetamide.

Antifungal Susceptibility Testing
The antifungal activity is determined using a broth microdilution method.

Workflow for Antifungal Assay

Prepare Fungal Spore Suspension

Inoculate Microplate

Serial Dilution of Compound

Incubation

48 hours at 28 °C

Visual Assessment of Growth

Determine MIC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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